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Compound of Interest

Compound Name: 4-Epioxytetracycline

Cat. No.: B607346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Epioxytetracycline is a tetracycline antibiotic and a significant stereoisomer of

oxytetracycline. As an epimer, it differs from the parent compound in the stereochemical

configuration at the fourth carbon position. This structural alteration has profound implications

for its biological activity, rendering it substantially less potent as an antibacterial agent. Despite

its reduced antibiotic efficacy, 4-epioxytetracycline is a crucial compound of study for

researchers and professionals in drug development and food safety. Its presence as a common

degradation product in oxytetracycline formulations necessitates reliable methods for its

detection and quantification to ensure the quality, stability, and safety of pharmaceutical

products and food commodities. This guide provides a comprehensive overview of the

chemical structure, properties, and analytical methodologies related to 4-epioxytetracycline.

Chemical Structure
The chemical structure of 4-epioxytetracycline is foundational to understanding its properties

and biological interactions. The IUPAC name for 4-epioxytetracycline is

(4R,4aR,5S,5aR,6S,12aS)-4-(dimethylamino)-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-

dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b607346?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-epioxytetracycline.html
https://www.benchchem.com/product/b607346#4-epioxytetracycline-chemical-structure-and-properties
https://www.benchchem.com/product/b607346#4-epioxytetracycline-chemical-structure-and-properties
https://www.benchchem.com/product/b607346#4-epioxytetracycline-chemical-structure-and-properties
https://www.benchchem.com/product/b607346#4-epioxytetracycline-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

